![molecular formula C15H19NO4 B7775262 Methyl 4-[(tert-butoxycarbonyl)amino]-1-cubanecarboxylate CAS No. 883554-71-0](/img/structure/B7775262.png)
Methyl 4-[(tert-butoxycarbonyl)amino]-1-cubanecarboxylate
Overview
Description
Methyl 4-[(tert-butoxycarbonyl)amino]-1-cubanecarboxylate is a useful research compound. Its molecular formula is C15H19NO4 and its molecular weight is 277.31 g/mol. The purity is usually 95%.
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Scientific Research Applications
Study of Substituent Effects on a Four-membered Ring : Research by Irngartinger, Strack, and Gredel (2006) examined the electronic effects of substituents on the cubane skeletal bond, providing insights into the structural and electronic properties of cubane derivatives including methyl cubanecarboxylates (Irngartinger, Strack, & Gredel, 2006).
Enantioselective Synthesis : Magata et al. (2017) demonstrated the enantioselective synthesis of a related compound, methyl 2-[1-[(tert-butoxycarbonyl)amino]ethyl]-4-methyloxazole-5-carboxylate, via a Pd-catalyzed amide coupling, highlighting its potential in stereoselective synthesis (Magata et al., 2017).
Key Fragment in Microsporin B Synthesis : Swaroop et al. (2014) prepared key fragments of microsporin B, an unusual amino acid residue, showcasing its utility in the synthesis of complex natural products (Swaroop et al., 2014).
Large-Scale Preparation from L-Aspartic Acid : Yoshida et al. (1996) described a large-scale synthesis method for (3S,4S)-3-(tert-Butoxycarbonyl)amino-4-methylpyrrolidine, a compound structurally related to methyl 4-[(tert-butoxycarbonyl)amino]-1-cubanecarboxylate, from L-aspartic acid (Yoshida et al., 1996).
Crystal Engineering and Hydrogen Bonds : Kuduva et al. (1999) studied the crystal engineering aspects and the role of hydrogen bonds in determining the structures of cubanecarboxylic acids, contributing to the understanding of molecular interactions in these compounds (Kuduva et al., 1999).
Synthesis and Properties of Amino Acid-Based Polyacetylenes : Gao, Sanda, and Masuda (2003) worked on the synthesis of novel amino acid-derived acetylene monomers, including N-(tert-butoxycarbonyl)-l-alanine derivatives, indicating potential applications in polymer science (Gao, Sanda, & Masuda, 2003).
Synthesis and Transformations of Related Compounds : Baš et al. (2001) synthesized and explored the acid-catalyzed reactions of methyl (Z)-2-((tert-butoxycarbonyl)amino)-3-(dimethylamino)propenoate, a structurally similar compound, showcasing its chemical versatility (Baš et al., 2001).
properties
IUPAC Name |
methyl 4-[(2-methylpropan-2-yl)oxycarbonylamino]cubane-1-carboxylate | |
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InChI |
InChI=1S/C15H19NO4/c1-13(2,3)20-12(18)16-15-8-5-9(15)7-10(15)6(8)14(5,7)11(17)19-4/h5-10H,1-4H3,(H,16,18) | |
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InChI Key |
KVSFMNPHCWLZHN-UHFFFAOYSA-N | |
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Canonical SMILES |
CC(C)(C)OC(=O)NC12C3C4C1C5C2C3C45C(=O)OC | |
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Molecular Formula |
C15H19NO4 | |
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DSSTOX Substance ID |
DTXSID601008073 | |
Record name | Methyl 4-{[tert-butoxy(hydroxy)methylidene]amino}cubane-1-carboxylate | |
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Molecular Weight |
277.31 g/mol | |
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CAS RN |
883554-71-0 | |
Record name | Methyl 4-{[tert-butoxy(hydroxy)methylidene]amino}cubane-1-carboxylate | |
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